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Compound of Interest

Compound Name: 2-(4-Butylphenoxy)ethanol

CAS No.: 84320-88-7

Cat. No.: B12650651

Get Quote

As Senior Application Scientists, our commitment extends beyond providing premier chemical

reagents; it encompasses ensuring you can utilize them with the utmost confidence and safety.

This guide provides an in-depth, procedural framework for the safe handling of 2-(4-
Butylphenoxy)ethanol, focusing on the correct selection and use of Personal Protective

Equipment (PPE). Our goal is to empower you with the knowledge to maintain a secure

laboratory environment, grounded in authoritative safety standards and practical, field-proven

insights.

Hazard Assessment: Understanding the Risks of 2-
(4-Butylphenoxy)ethanol
Before handling any chemical, a thorough understanding of its potential hazards is paramount.

2-(4-Butylphenoxy)ethanol is a compound that demands respect and careful handling. Its

primary risks are well-documented and form the basis for all subsequent PPE

recommendations. According to aggregated GHS information, it is harmful if swallowed and
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poses a significant risk of serious eye damage[1][2]. Some data also suggests it may cause

respiratory irritation[2].

To ensure immediate clarity, the hazard profile is summarized below.

Hazard Statement GHS Classification Code Pictogram

Harmful if swallowed H302 alt text

Causes serious eye damage /

irritation
H318 / H319 alt text

May cause respiratory irritation H335 alt text

Given these hazards, direct contact with eyes, skin, and ingestion must be prevented through a

combination of engineering controls and a robust PPE protocol.

The Hierarchy of Controls: Situating PPE in Your
Safety Plan
While this guide focuses on PPE, it is crucial to recognize that PPE is the final line of defense

in laboratory safety. The most effective safety strategies prioritize eliminating or controlling

hazards at their source. Before relying on PPE, always consider the following:

Engineering Controls: The most critical engineering control is proper ventilation. All work with

2-(4-Butylphenoxy)ethanol should be conducted in a certified chemical fume hood to

minimize inhalation exposure[3][4][5][6].

Administrative Controls: These include establishing safe work practices, providing thorough

training, and ensuring clear labeling of all containers.

The following workflow illustrates the decision-making process for selecting appropriate

controls when handling this chemical.
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Hazard & Task Assessment

Engineering & Administrative Controls

Personal Protective Equipment (PPE) Selection

Start: Handling
2-(4-Butylphenoxy)ethanol

Primary Hazards:
- Severe Eye Damage (H318)
- Harmful if Swallowed (H302)
- Potential Skin/Resp Irritation

Work inside a certified
chemical fume hood?

Follow Standard
Operating Procedures (SOPs)

Yes No (Re-evaluate task)

Mandatory:
Chemical Splash Goggles

(ANSI Z87.1 / EN166)

Mandatory:
Compatible Chemical-Resistant Gloves

(e.g., Nitrile, Butyl Rubber)

Mandatory:
Full-Sleeve Lab Coat

Risk of significant
splash or aerosol generation?

Add:
- Face Shield (over goggles)
- Chemical-Resistant Apron

Yes

Is ventilation inadequate or
aerosolization unavoidable?

No

Required:
NIOSH-approved respirator with

organic vapor cartridges

Yes

Proceed with work

No

Click to download full resolution via product page

Caption: PPE Selection Workflow for 2-(4-Butylphenoxy)ethanol.
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Mandatory PPE: A Detailed Protocol
Adherence to the correct PPE is non-negotiable. The following protocols are based on

established safety standards and the specific hazard profile of 2-(4-Butylphenoxy)ethanol.

Eye and Face Protection
Rationale: The most severe hazard is irreversible eye damage[2][7]. Therefore, protection must

be absolute.

Primary Protection: Chemical splash goggles are mandatory. They must conform to OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166[7].

Standard safety glasses do not provide a sufficient seal around the eyes and are inadequate

for protecting against splashes of this chemical.

Secondary Protection: When handling larger quantities (>100 mL) or when there is a

significant risk of splashing (e.g., during transfers, heating, or vortexing), a full-face shield

must be worn in addition to chemical splash goggles. The face shield protects the rest of the

face and provides a secondary barrier.

Hand and Skin Protection
Rationale: While not classified as a primary skin irritant, many related glycol ethers can be

absorbed through the skin[8][9][10]. Prudent practice dictates minimizing all skin contact.

Gloves: Always wear permeation-resistant gloves[11]. Before each use, inspect gloves for

any signs of degradation, discoloration, or punctures.

Glove Selection: The choice of glove material is critical for chemical resistance. The

following table provides guidance based on data for similar glycol ethers.
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Glove Material Level of Protection Recommended Use

Nitrile Rubber Good

Suitable for incidental contact

and handling small quantities.

Double-gloving is

recommended for extended

work.

Butyl Rubber Excellent

Recommended for prolonged

contact, large-volume

transfers, and spill

response[11].

PVC / PVA Good

An alternative to nitrile or butyl,

offering good resistance for

many applications[11].

Body Protection:

A clean, full-sleeve laboratory coat must be worn and kept fastened at all times.

For tasks with a high splash potential, supplement the lab coat with a chemical-resistant

apron made of a material like butyl rubber or PVC.

Wear long pants and closed-toe shoes to ensure no skin is exposed.

Respiratory Protection
Rationale: While the vapor pressure of 2-(4-Butylphenoxy)ethanol is low, inhalation of vapors

or aerosols must be avoided, especially due to its potential as a respiratory irritant[2].

Standard Operations: When working within a properly functioning chemical fume hood,

respiratory protection is typically not required.

When a Respirator is Required: An exposure assessment should be conducted to determine

if a respirator is necessary[3]. A NIOSH-approved respirator with organic vapor cartridges is

required under the following conditions:
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If work must be performed outside of a fume hood (not recommended).

During a large spill or emergency release.

If you are weighing a powdered form of the chemical or performing any operation that

could generate aerosols or mists and ventilation is inadequate.

All respirator use must comply with OSHA's regulations found in 29CFR 1910.134 or

European Standard EN 149[4].

Operational Plans: Safe Handling and Emergency
Procedures
PPE Donning and Doffing Sequence
The order in which you put on and remove PPE is critical to prevent cross-contamination.

Donning (Putting On) Sequence:

Lab Coat

Respirator (if required)

Eye and Face Protection (Goggles, then Face Shield)

Gloves (pull cuffs over the sleeves of the lab coat)

Doffing (Taking Off) Sequence:

Gloves (using a glove-to-glove, then skin-to-skin technique to avoid touching the outer

surface)

Face Shield and Goggles (handle by the strap or sides)

Lab Coat (peel it off, turning it inside out as you go)

Respirator (if worn)

Wash hands thoroughly.
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Spill Management
In the event of a spill, your immediate safety is the priority.

Alert & Evacuate: Alert personnel in the immediate area. If the spill is large, evacuate the lab.

Assess: From a safe distance, assess the extent of the spill.

Don PPE: Before cleanup, don the appropriate PPE, including, at a minimum: double nitrile

or butyl rubber gloves, chemical splash goggles, a face shield, and a lab coat or apron. For

large spills, a respirator will be necessary.

Contain & Absorb: Contain the spill and absorb it with an inert material like dry sand, earth,

or vermiculite[4][12]. Place the absorbed material into a labeled, sealed container for

chemical waste.

Clean: Clean the spill area thoroughly, and dispose of all cleanup materials as hazardous

waste[12][13].

First Aid
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention[4][7][11].

Skin Contact: Remove contaminated clothing immediately. Flush skin with plenty of soap and

water for at least 15 minutes. Get medical attention if irritation develops or persists[4].

Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Get immediate medical

attention[4].

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention if symptoms occur[4].

Disposal Plan
All waste, including the chemical itself, contaminated absorbent materials, and disposable

PPE, must be treated as hazardous waste.
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PPE Disposal: Contaminated gloves, disposable aprons, and other materials should be

placed in a designated hazardous waste container immediately after use.

Chemical Disposal: Dispose of unused 2-(4-Butylphenoxy)ethanol and spill cleanup

materials in accordance with all applicable federal, state, and local regulations[5][7]. Never

pour chemical waste down the drain[11][13].

By integrating these PPE protocols and operational plans into your standard procedures, you

can confidently and safely advance your research goals while handling 2-(4-
Butylphenoxy)ethanol.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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